Cas no 1891060-70-0 (N-(3-fluoro-2-methylphenyl)methylhydroxylamine)

• Product Name: N-(3-fluoro-2-methylphenyl)methylhydroxylamine
• CAS No: 1891060-70-0
• MF: C₈H₁₀FNO
• MW: 155.169505596161
• CID: 5991888
• PubChem ID: 117276049
• Update Time: 2025-11-06

N-(3-fluoro-2-methylphenyl)methylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• N-(3-fluoro-2-methylphenyl)methylhydroxylamine
• 1891060-70-0
• N-[(3-fluoro-2-methylphenyl)methyl]hydroxylamine
• EN300-1800780

• Inchi： 1S/C8H10FNO/c1-6-7(5-10-11)3-2-4-8(6)9/h2-4,10-11H,5H2,1H3
• InChI Key： CIBFIGLGCCDNET-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(CNO)=C1C

Computed Properties

• Exact Mass: 155.074642105g/mol
• Monoisotopic Mass: 155.074642105g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 32.3Ų

Additional information on N-(3-fluoro-2-methylphenyl)methylhydroxylamine

Comprehensive Overview of N-(3-fluoro-2-methylphenyl)methylhydroxylamine (CAS No. 1891060-70-0): Properties, Applications, and Research Insights

N-(3-fluoro-2-methylphenyl)methylhydroxylamine (CAS No. 1891060-70-0) is a fluorinated aromatic compound with a unique structural framework, combining a hydroxylamine moiety with a 3-fluoro-2-methylphenyl group. This configuration grants it distinct chemical properties, making it a subject of interest in pharmaceutical and agrochemical research. The presence of both fluoro and methyl substituents enhances its reactivity and potential as a building block for more complex molecules. Researchers are particularly intrigued by its role in synthesizing novel bioactive compounds, given its ability to modulate electronic and steric effects in molecular design.

In recent years, the demand for fluorinated compounds like N-(3-fluoro-2-methylphenyl)methylhydroxylamine has surged due to their applications in drug discovery. Fluorination is a key strategy in medicinal chemistry, as it improves metabolic stability, bioavailability, and binding affinity. This compound’s hydroxylamine group further expands its utility, enabling participation in redox reactions and serving as a precursor for N-O bond formations. Such features align with current trends in small-molecule drug development, where precision functionalization is critical for targeting specific biological pathways.

The synthesis of CAS No. 1891060-70-0 typically involves multi-step organic reactions, including selective fluorination and protection-deprotection strategies. Advanced techniques like HPLC and NMR spectroscopy are employed to ensure high purity and structural verification. Analytical data reveals its stability under controlled conditions, though precautions are necessary to prevent degradation of the hydroxylamine functionality. These details are vital for laboratories focusing on high-throughput screening or structure-activity relationship (SAR) studies, where reproducibility is paramount.

Beyond pharmaceuticals, N-(3-fluoro-2-methylphenyl)methylhydroxylamine has potential in material science. Its aromatic core and polar groups make it a candidate for designing organic electronic materials or ligands for catalysis. Researchers exploring sustainable chemistry are also investigating its use in greener synthetic routes, reflecting the broader shift toward eco-friendly methodologies. This dual applicability in life sciences and industrial chemistry underscores its versatility.

Frequently asked questions about this compound include its solubility profile, handling recommendations, and commercial availability. While it is soluble in common organic solvents like DMSO and methanol, storage in inert atmospheres is advised to maintain integrity. Suppliers often provide technical specifications tailored to research-scale or process development needs, catering to diverse experimental requirements. As interest in tailor-made intermediates grows, CAS No. 1891060-70-0 remains a valuable asset for innovation.

In summary, N-(3-fluoro-2-methylphenyl)methylhydroxylamine exemplifies the intersection of structural ingenuity and practical utility. Its relevance to drug design, material engineering, and green chemistry positions it as a compound of enduring scientific value. Ongoing studies continue to uncover new applications, reinforcing its role in advancing molecular science.